Cas no 78873-51-5 ((2S)-3-(2-{[(2S,3S)-3-amino-3-carboxy-2-hydroxypropyl]sulfanyl}-1H-imidazol-5-yl)-2-(trimethylammonio)propanoate)

(2S)-3-(2-{[(2S,3S)-3-amino-3-carboxy-2-hydroxypropyl]sulfanyl}-1H-imidazol-5-yl)-2-(trimethylammonio)propanoate structure
78873-51-5 structure
Product Name:(2S)-3-(2-{[(2S,3S)-3-amino-3-carboxy-2-hydroxypropyl]sulfanyl}-1H-imidazol-5-yl)-2-(trimethylammonio)propanoate
CAS No:78873-51-5
MF:C13H22N4O5S
MW:346.402581691742
CID:1794753
PubChem ID:157271
Update Time:2025-04-21

(2S)-3-(2-{[(2S,3S)-3-amino-3-carboxy-2-hydroxypropyl]sulfanyl}-1H-imidazol-5-yl)-2-(trimethylammonio)propanoate Chemical and Physical Properties

Names and Identifiers

    • (2S)-3-(2-{[(2S,3S)-3-amino-3-carboxy-2-hydroxypropyl]sulfanyl}-1H-imidazol-5-yl)-2-(trimethylammonio)propanoate
    • 78873-51-5
    • DTXSID60229356
    • 1H-Imidazole-4-ethanaminium, 2-(((2S,3S)-3-amino-3-carboxy-2-hydroxypropyl)thio)-alpha-carboxy-N,N,N-trimethyl-, inner salt, (alphaS)-
    • Inchi: 1S/C13H22N4O5S/c1-17(2,3)8(11(19)20)4-7-5-15-13(16-7)23-6-9(18)10(14)12(21)22/h5,8-10,18H,4,6,14H2,1-3H3,(H2-,15,16,19,20,21,22)
    • InChI Key: PBGMXJHSCOZVQW-UHFFFAOYSA-N
    • SMILES: C[N+](C(C(=O)[O-])CC1NC(SCC(C(C(=O)O)N)O)=NC=1)(C)C

Computed Properties

  • Exact Mass: 346.13109099g/mol
  • Monoisotopic Mass: 346.13109099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 178Ų
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